![molecular formula C21H19NO B1581233 4-Di-p-tolylamino-benzaldehyde CAS No. 42906-19-4](/img/structure/B1581233.png)
4-Di-p-tolylamino-benzaldehyde
Overview
Description
4-Di-p-tolylamino-benzaldehyde is a solid chemical substance with a molecular formula of C21H19NO and a molecular weight of 301.39 . and is light yellow to yellow-green in color .
Synthesis Analysis
While specific synthesis methods for this compound were not found in the search results, it is mentioned that it can be used to synthesize organic chemicals . It can also act as a catalyst for chemical reactions and as an intermediate for pharmaceutical and agrochemical products .Molecular Structure Analysis
The molecular structure of this compound consists of 21 carbon atoms, 19 hydrogen atoms, and 1 nitrogen atom . The exact mass is 301.146667 .Physical And Chemical Properties Analysis
This compound has a melting point of 109 °C and a boiling point of 470.5 ± 45.0 °C . Its density is 1.138 ± 0.06 g/cm3 . It is soluble in hot acetonitrile .Scientific Research Applications
Polymer Characterization and Bioproduction of Benzaldehyde
Research by Craig and Daugulis (2013) focuses on the bioproduction of benzaldehyde using Pichia pastoris in a two-phase partitioning bioreactor. This study is significant in the flavor industry, where benzaldehyde, with its apricot and almond-like aroma, is extensively used. The biotransformation process to yield benzaldehyde from benzyl alcohol is explored, highlighting the potential industrial applications in flavoring.
Nonlinear Optical and Quantum Chemical Applications
Karthick et al. (2019) synthesized a new molecular adduct, 4-(dimethylamino)benzaldehyde 4-nitrophenol, for third-order nonlinear optical applications. This work, detailed in their study, “Synthesis, structural, spectral, third order nonlinear optical and quantum chemical investigations on hydrogen bonded novel organic molecular adduct 4-(dimethylamino)benzaldehyde 4-nitrophenol for opto-electronic applications”, demonstrates potential in opto-electronic applications due to the material's crystallization properties and nonlinear optical behavior.
Photophysical Studies for Sensing Applications
Achelle et al. (2015) in their research, “Dipicolylamine styryldiazine derivatives: Synthesis and photophysical studies”, synthesized molecules using 4-(di-2-picolylamino)benzaldehyde. These compounds exhibited significant shifts in fluorescence emission in different solvents, suggesting their potential use in colorimetric pH sensors and as fluorescence markers in biological systems.
Meerwein Alkylation of Ehrlich's Aldehyde
Research by Froschauer et al. (2013) focuses on the alkylation of 4-(Dimethylamino)benzaldehyde, a process that is crucial in organic synthesis for the formation of iminium salts. These salts have applications in various synthetic pathways, demonstrating the versatility of this compound in organic chemistry.
Corrosion Inhibition
Singh et al. (2016) studied “4(N,N-dimethylamino) benzaldehyde nicotinic hydrazone as corrosion inhibitor for mild steel in 1 M HCl solution: An experimental and theoretical study”. This work highlighted the use of a derivative of 4-(dimethylamino)benzaldehyde as a corrosion inhibitor, demonstrating its potential in protecting metals in industrial processes.
Thermal, Electrochemical, and Structural Properties
Li-zeng et al. (2014) conducted a study on “Structural, spectral, electrochemistry, thermal properties and theoretical studies on 4-[N, N-di(4-tolyl)amino] benzaldehyde-2-chloro benzoylhydrazone”. The research provides insights into the thermal stability, electrochemistry, and structural properties of a compound derived from 4-Di-p-tolylamino-benzaldehyde, indicating its potential in charge-transporting materials.
Photocatalysis in Synthesis
A study by Lima et al. (2017) explores the use of graphitic carbon nitride, modified through various processes, as a metal-free photocatalyst for converting benzyl alcohol to benzaldehyde. This research signifies the compound's role in environmentally friendly photocatalytic processes.
Safety and Hazards
properties
IUPAC Name |
4-(4-methyl-N-(4-methylphenyl)anilino)benzaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19NO/c1-16-3-9-19(10-4-16)22(20-11-5-17(2)6-12-20)21-13-7-18(15-23)8-14-21/h3-15H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XCGLXUJEPIVZJM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N(C2=CC=C(C=C2)C)C3=CC=C(C=C3)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID6068432 | |
Record name | Benzaldehyde, 4-[bis(4-methylphenyl)amino]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6068432 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
301.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
42906-19-4 | |
Record name | 4-[Bis(4-methylphenyl)amino]benzaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=42906-19-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzaldehyde, 4-(bis(4-methylphenyl)amino)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0042906194 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzaldehyde, 4-[bis(4-methylphenyl)amino]- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Benzaldehyde, 4-[bis(4-methylphenyl)amino]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6068432 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-[bis(p-tolyl)amino]benzaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.050.888 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does the structure of the cationic fluorescent probe derived from 4-Di-p-tolylamino-benzaldehyde enable selective detection of sodium dodecyl sulfate (SDS)?
A1: The cationic fluorescent probe is formed by reacting this compound with 3-ethylbenzothiazolium iodide []. This results in a molecule with a positively charged region and a hydrophobic region. Upon interaction with SDS, an anionic surfactant, electrostatic attraction and hydrophobic interactions drive the self-assembly of the probe and SDS into banded structures []. This assembly induces a change in the fluorescence properties of the probe, specifically an increase in red fluorescence, enabling the detection of SDS.
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